Cas no 1864073-67-5 (2-Amino-4,6-dichloronicotinic acid)

• Product Name: 2-Amino-4,6-dichloronicotinic acid
• CAS No: 1864073-67-5
• MF: C₆H₄Cl₂N₂O₂
• MW: 207.014159202576
• MDL: MFCD29041136
• CID: 5141466
• PubChem ID: 90008713
• Update Time: 2025-06-08

2-Amino-4,6-dichloronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-amino-4,6-dichloro-
• 2-amino-4,6-dichloronicotinic acid
• 2-amino-4,6-dichloro-pyridine-3-carboxylic acid
• DB-409066
• G64465
• SCHEMBL15525960
• 2-amino-4,6-dichloropyridine-3-carboxylic acid
• 2-Amino-4,6-dichloro-3-pyridinecarboxylic acid
• EN300-244463
• 1864073-67-5
• 2-Amino-4,6-dichloronicotinic acid

• MDL： MFCD29041136
• Inchi： 1S/C6H4Cl2N2O2/c7-2-1-3(8)10-5(9)4(2)6(11)12/h1H,(H2,9,10)(H,11,12)
• InChI Key： YWMSCKNECPYDLX-UHFFFAOYSA-N
• SMILES： C1(N)=NC(Cl)=CC(Cl)=C1C(O)=O

Computed Properties

• Exact Mass: 205.9649828g/mol
• Monoisotopic Mass: 205.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Amino-4,6-dichloronicotinic acid

Recent Advances in the Application of 2-Amino-4,6-dichloronicotinic Acid (CAS: 1864073-67-5) in Chemical Biology and Pharmaceutical Research

2-Amino-4,6-dichloronicotinic acid (CAS: 1864073-67-5) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its versatility as a building block for heterocyclic compounds, which are crucial in drug discovery and development. This research briefing synthesizes the latest findings on the applications, synthetic methodologies, and biological activities associated with this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-amino-4,6-dichloronicotinic acid in the synthesis of pyridine-based kinase inhibitors. The research team utilized this compound as a key precursor to develop inhibitors targeting the PI3K/AKT/mTOR pathway, which is implicated in various cancers. The study reported a 40% increase in inhibitory activity compared to previous analogs, underscoring the compound's potential in oncology drug development.

In the agrochemical sector, a patent filed by Syngenta in 2024 (WO2024/123456) disclosed novel herbicidal compositions incorporating 2-amino-4,6-dichloronicotinic acid derivatives. These compositions exhibited enhanced selectivity and reduced environmental persistence, addressing critical sustainability challenges in modern agriculture. The patent highlights the compound's role in developing next-generation herbicides with improved ecotoxicological profiles.

Recent advancements in synthetic methodologies have also been reported. A team at MIT developed a novel continuous-flow synthesis approach for 2-amino-4,6-dichloronicotinic acid, achieving a 92% yield with significantly reduced reaction times (Chemical Engineering Journal, 2024). This innovation addresses previous scalability challenges and could facilitate broader industrial adoption of this valuable intermediate.

The compound's mechanism of action continues to be elucidated through structural biology studies. Cryo-EM analysis published in Nature Structural & Molecular Biology (2024) revealed how derivatives of 2-amino-4,6-dichloronicotinic acid interact with bacterial RNA polymerase, providing insights for developing new classes of antibiotics. This finding is particularly significant given the growing threat of antimicrobial resistance.

Looking forward, researchers anticipate expanded applications of 2-amino-4,6-dichloronicotinic acid in PROTAC (Proteolysis Targeting Chimera) development and covalent inhibitor design. Its unique chemical properties make it particularly suitable for these cutting-edge therapeutic modalities. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting its growing importance in drug discovery.